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Compound of Interest

Compound Name: Terbutryn-d5

Cat. No.: B1409488

The safe and compliant disposal of Terbutryn-d5 is a critical aspect of laboratory safety and
environmental responsibility. This guide provides essential information, procedural steps, and
safety protocols to ensure the proper management of Terbutryn-d5 waste, aligning with
regulatory requirements and best practices for chemical handling.

Immediate Safety and Handling

Before handling Terbutryn-d5, it is imperative to consult the Safety Data Sheet (SDS). Key
safety precautions include the use of personal protective equipment (PPE) such as safety
glasses, chemical-resistant gloves, and a lab coat.[1] Work should be conducted in a well-
ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or aerosols.

[1]

In the event of accidental release, appropriate measures must be taken immediately. For spills,
pick up the material without creating dust and place it in a suitable, closed container for
disposal.[1] Avoid letting the product enter drains, as it is toxic to aquatic life with long-lasting
effects.[2]

Step-by-Step Disposal Procedure

The disposal of Terbutryn-d5 must adhere to federal, state, and local regulations. The U.S.
Environmental Protection Agency (EPA) regulates hazardous waste under the Resource
Conservation and Recovery Act (RCRA).[3][4] Academic laboratories may be subject to the
standards outlined in Subpart K of the RCRA regulations.[5]
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» Waste Identification and Segregation:

o Terbutryn-d5 waste is considered hazardous.

o Segregate Terbutryn-d5 waste from other chemical waste streams to prevent
incompatible chemical reactions.[3] Use dedicated, clearly labeled waste containers.

o Container Requirements:

o Use containers that are chemically compatible with Terbutryn-d5 and are in good
condition with secure, leak-proof closures.[3]

o The container must be clearly labeled as "Hazardous Waste" and include the chemical
name "Terbutryn-d5."

o Storage and Accumulation:

o

Store waste containers in a designated satellite accumulation area within the laboratory, at
or near the point of generation.[6]

o Keep waste containers closed at all times, except when adding waste.[6]

o Do not accumulate more than 55 gallons of hazardous waste in a satellite accumulation
area.[6]

o Waste must be removed from the laboratory for disposal within twelve months of the
accumulation start date.[5][6]

o Disposal Request and Pickup:

o Contact your institution's Environmental Health and Safety (EHS) office to schedule a
pickup for the hazardous waste.

o Do not dispose of Terbutryn-d5 down the drain or in regular trash.[3]

Quantitative Hazard Data
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The following table summarizes the ecotoxicological data for Terbutryn, the parent compound
of Terbutryn-d5. This information underscores the importance of preventing environmental

release.
Organism Toxicity Value Reference
Measurement

Rainbow Trout LC50 (96 hours) 2.4 - 3 mg/kg [718]
Bluegill Sunfish LC50 (96 hours) 2.7 - 4.8 mg/kg [718]
Daphnia magna EC50 (48 hours) 2.66 ppm [7]

Mallard Duck Acute Oral LD50 > 4,640 mg/kg [7]
Bobwhite Quail 8-day Dietary LC50 > 20,000 mg/kg [8]
Honeybees Acute Contact LD50 Relatively non-toxic [7]

LC50: The concentration of a chemical which kills 50% of a test population. EC50: The
concentration of a chemical that produces an effect in 50% of a test population. LD50: The
dose of a chemical which kills 50% of a test population.

Experimental Workflow and Disposal Pathway

The following diagram illustrates the logical workflow for the proper disposal of Terbutryn-d5 in
a laboratory setting.
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By adhering to these procedures, researchers and laboratory personnel can ensure the safe
handling and environmentally responsible disposal of Terbutryn-d5, thereby minimizing risks to
themselves and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Terbutryn-d5: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1409488#terbutryn-d5-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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